Cas no 2171615-42-0 (2-({1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoylazetidin-3-yl}oxy)acetic acid)

• Product Name: 2-({1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoylazetidin-3-yl}oxy)acetic acid
• CAS No: 2171615-42-0
• MF: C₂₆H₃₀N₂O₆
• MW: 466.526207447052
• CID: 6108011
• PubChem ID: 165556309
• Update Time: 2025-11-01

2-({1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoylazetidin-3-yl}oxy)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-({1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoylazetidin-3-yl}oxy)acetic acid
• EN300-1573197
• 2-({1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylpentanoyl]azetidin-3-yl}oxy)acetic acid
• 2171615-42-0

• Inchi： 1S/C26H30N2O6/c1-16(2)11-23(25(31)28-12-17(13-28)33-15-24(29)30)27-26(32)34-14-22-20-9-5-3-7-18(20)19-8-4-6-10-21(19)22/h3-10,16-17,22-23H,11-15H2,1-2H3,(H,27,32)(H,29,30)
• InChI Key： KYXWLHOZDUYOSE-UHFFFAOYSA-N
• SMILES： O(CC(=O)O)C1CN(C(C(CC(C)C)NC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=O)C1

Computed Properties

• Exact Mass: 466.21038668g/mol
• Monoisotopic Mass: 466.21038668g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 10
• Complexity: 715
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 105Ų

Additional information on 2-({1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoylazetidin-3-yl}oxy)acetic acid

Introduction to 2-({1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoylazetidin-3-yl}oxy)acetic Acid (CAS No. 2171615-42-0)

2-({1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoylazetidin-3-yl}oxy)acetic acid, with the CAS number 2171615-42-0, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study in medicinal chemistry. Its unique structural features, including a fluorenylmethoxycarbonyl (Fmoc) group and an azetidine ring, contribute to its potential as a building block for the synthesis of novel therapeutic agents.

The chemical structure of 2-({1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoylazetidin-3-yl}oxy)acetic acid is characterized by a complex arrangement of functional groups. The presence of the Fmoc moiety suggests its utility in peptide synthesis, where it serves as a protecting group for amino acids. This makes the compound particularly relevant in the context of peptidomimetics and the development of peptide-based drugs. Additionally, the azetidine ring introduces a cyclic structure that can enhance the binding affinity and selectivity of potential drug candidates.

In recent years, there has been a surge in research focused on developing new strategies for modulating biological pathways through small molecule inhibitors. The compound 2-({1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoylazetidin-3-yl}oxy)acetic acid has been explored as a potential lead compound in this area. Its ability to interact with specific targets within cellular machinery makes it a valuable asset in the quest for novel therapeutics. For instance, studies have indicated that derivatives of this compound may exhibit inhibitory effects on certain kinases, which are critical enzymes in various signaling pathways associated with diseases such as cancer and inflammation.

The synthesis of 2-({1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoylazetidin-3-yl}oxy)acetic acid involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. The use of advanced synthetic techniques, such as solid-phase peptide synthesis (SPPS), has been instrumental in facilitating the construction of this complex molecule. The Fmoc group, in particular, is typically introduced during peptide synthesis to protect the amino group while allowing for sequential addition of other residues. This approach ensures that the desired structure is formed without unintended side reactions.

The pharmacological properties of 2-( {1 - 2 - ( { ( 9 H - fluore n - 9 - y l ) m e t h o x y c a r b o n y l } a m i n o ) - 4 - m e t h y l p e n t an o y l azetidin - 3 - y l } o x y ) acetic acid have been investigated through both in vitro and in vivo studies. Initial findings suggest that this compound exhibits moderate affinity for its target proteins, with potential applications in treating neurological disorders and metabolic diseases. The azetidine ring, known for its ability to enhance oral bioavailability, further supports its candidacy as a drug candidate. Additionally, the fluorenylmethoxycarbonyl group can be removed under specific conditions to reveal the underlying amino acid sequence, allowing for further functionalization and derivatization.

The role of computational chemistry in studying 2-( {1 - 2 - ( { ( 9 H - fluore n - 9 - y l ) m e t h o x y c a r b o n y l } a m i n o ) - 4 - m e t h y l p e n t an o y l azetidin - 3 - y l } o x y ) acetic acid cannot be overstated. Molecular modeling techniques have been employed to predict binding modes and interactions with biological targets, providing valuable insights into its mechanism of action. These computational studies complement experimental efforts by allowing researchers to screen large libraries of compounds rapidly and identify promising candidates for further investigation. This interdisciplinary approach has accelerated the discovery process and led to the identification of several novel derivatives with enhanced pharmacological properties.

The future prospects for 2-( {1 - 2 - ( { ( 9 H - fluore n - 9 - y l ) m e t h o x y c a r b o n y l } a m i n o ) - 4 - m e t h y l p e n t an o y l azetidin - 3 - y l } o x y ) acetic acid are bright, with ongoing research aimed at optimizing its pharmacokinetic profile and exploring new therapeutic applications. The development of more efficient synthetic routes will be crucial in scaling up production for clinical trials and commercialization. Additionally, collaborations between academic institutions and pharmaceutical companies are expected to yield innovative strategies for leveraging this compound's potential.

In conclusion, 2-( {1 - 2 - ( { ( 9 H - fluore n - 9 - y l ) m e t h o x y c a r b o n y l } a m i n o ) - 4 - m e t h y l p e n t an o y l azetidin - 3 - y l } o x y ) acetic acid represents a significant advancement in medicinal chemistry, offering new opportunities for drug discovery and development. Its unique structural features and promising biological activities make it a compelling candidate for further investigation. As research continues to uncover its full potential, this compound is poised to play a vital role in addressing some of the most pressing challenges in modern medicine.